molecular formula C11H7BrN2O3 B8410065 3-Bromo-5-nitro-2-phenoxypyridine

3-Bromo-5-nitro-2-phenoxypyridine

Cat. No.: B8410065
M. Wt: 295.09 g/mol
InChI Key: ZBTLKYXCROFKLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-5-nitro-2-phenoxypyridine is a useful research compound. Its molecular formula is C11H7BrN2O3 and its molecular weight is 295.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7BrN2O3

Molecular Weight

295.09 g/mol

IUPAC Name

3-bromo-5-nitro-2-phenoxypyridine

InChI

InChI=1S/C11H7BrN2O3/c12-10-6-8(14(15)16)7-13-11(10)17-9-4-2-1-3-5-9/h1-7H

InChI Key

ZBTLKYXCROFKLW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=C(C=C(C=N2)[N+](=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenol (0.416 g, 4.42 mmol), 3-bromo-2-chloro-5-nitropyridine (Combi-Blocks, CAS [5470-17-7], 1 g, 4.21 mmol) and cesium carbonate (1.372 g, 4.21 mmol) were combined in DMSO (8 mL) and heated at 80° C. for 30 minutes. The reaction mixture was cooled and partitioned between ethyl acetate and water. The organic layer was washed with brine, dried (Na2SO4), filtered and concentrated. Purification of the residue by chromatography (silica gel, 0-30% ethyl acetate in hexanes) afforded the title compound (1.13 g, 91%).
Quantity
0.416 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
1.372 g
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
solvent
Reaction Step Four
Yield
91%

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